Cas no 882033-94-5 (tert-butyl trans-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate)

tert-butyl trans-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate structure

882033-94-5 structure

Product Name:tert-butyl trans-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate

CAS No:882033-94-5

MF:C₁₁H₂₀FNO₃

MW:233.279807090759

MDL:MFCD27986934

CID:2094183

PubChem ID:60165860

Update Time:2024-10-26

tert-butyl trans-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (3R,4R)-rel-tert-Butyl 3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
- (3,4)-Tras-tert-butyl 3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
- (3S,4S)-Rel-1-Boc-3-fluoro-4-(hydroxymethyl)piperidine
- tert-butyl trans-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
- trans-3-Fluoro-4-hydroxymethyl-piperidine-1-carboxylic acid tert-butyl ester
- rel-1,1-Dimethylethyl (3R,4R)-3-fluoro-4-(hydroxymethyl)-1-piperidinecarboxylate (ACI)
- MFCD27986934
- (3S,4S)-rel-1-Boc-3-fluoro-4-(hydroxymethyl)piperidine, AldrichCPR
- trans-1-Boc-3-fluoro-4-(hydroxymethyl)piperidine
- 882033-94-5
- (3,4)-trans-tert-butyl3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate-b28158
- SCHEMBL15227164
- P19487
- tert-Butyl (3R,4R)-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
- tert-Butyl(3R,4R)-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
- AS-33967
- 1523541-88-9
- (3,4)-trans-tert-Butyl 3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
- CS-0053227
- rel-(3R,4R)-tert-Butyl 3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
- (3R,4R)-1-Boc-3-fluoro-4-(hydroxymethyl)piperidine
- AKOS025290941
- MDL： MFCD27986934
- Inchi： 1S/C11H20FNO3/c1-11(2,3)16-10(15)13-5-4-8(7-14)9(12)6-13/h8-9,14H,4-7H2,1-3H3/t8-,9+/m0/s1
- InChI Key： UIACYDBUYRFVMD-DTWKUNHWSA-N
- SMILES： C(N1CC[C@@H](CO)[C@H](F)C1)(=O)OC(C)(C)C

Computed Properties

Exact Mass: 233.14272166g/mol
Monoisotopic Mass: 233.14272166g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 49.8Å²

tert-butyl trans-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM108869-500mg	(3s,4s)-rel-1-boc-3-fluoro-4-(hydroxymethyl)piperidine	882033-94-5	97%	500mg	$404	2021-08-06
Chemenu	CM108869-1g	(3s,4s)-rel-1-boc-3-fluoro-4-(hydroxymethyl)piperidine	882033-94-5	97%	1g	$605	2021-08-06
Chemenu	CM108869-5g	(3s,4s)-rel-1-boc-3-fluoro-4-(hydroxymethyl)piperidine	882033-94-5	97%	5g	$1815	2021-08-06
TRC	S699895-5mg	(3s,4s)-rel-1-boc-3-fluoro-4-(hydroxymethyl)Piperidine	882033-94-5		5mg	$ 50.00	2022-06-03
TRC	S699895-10mg	(3s,4s)-rel-1-boc-3-fluoro-4-(hydroxymethyl)Piperidine	882033-94-5		10mg	$ 95.00	2022-06-03
TRC	S699895-50mg	trans-tert-Butyl 3-Fluoro-4-(hydroxymethyl)piperidine-1-carboxylate	882033-94-5		50mg	$ 115.00	2023-04-16
abcr	AB453738-250 mg	trans-tert-Butyl 3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate, 95%; .	882033-94-5	95%	250mg	€352.40	2023-06-15
abcr	AB453738-5 g	trans-tert-Butyl 3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate, 95%; .	882033-94-5	95%	5g	€2763.00	2023-06-15
Chemenu	CM108869-500mg	(3s,4s)-rel-1-boc-3-fluoro-4-(hydroxymethyl)piperidine	882033-94-5	97%	500mg	$336	2023-03-07
Chemenu	CM108869-1g	(3s,4s)-rel-1-boc-3-fluoro-4-(hydroxymethyl)piperidine	882033-94-5	97%	1g	$588	2023-03-07

tert-butyl trans-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate Production Method

Production Method 1

1779-49-3

211108-50-8

882033-94-5

882033-93-4

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; 2 h, -78 °C
1.2 Solvents: Tetrahydrofuran ; -78 °C; -78 °C → rt; overnight, rt
1.3 Reagents: Water ; rt
2.1 Reagents: 9-Borabicyclo[3.3.1]nonane Solvents: Tetrahydrofuran ; rt; rt → reflux; 2 h, reflux; reflux → 0 °C
2.2 Reagents: Sodium hydroxide Solvents: Water ; 5 min, 0 °C
2.3 Reagents: Hydrogen peroxide Solvents: Water ; 10 min, rt
2.4 Reagents: Water ; rt

Reference

Synthesis and in vitro characterization of trans- and cis-[18F]-4-methylbenzyl 4-[(pyrimidin-2-ylamino)methyl]-3-fluoropiperidine-1-carboxylates as new potential PET radiotracer candidates for the NR2B subtype N-methyl-D-aspartate receptor

Koudih, Radouane; et al, European Journal of Medicinal Chemistry, 2012, 53, 408-415

Production Method 2

211108-48-4

882033-94-5

882033-93-4

Reaction Conditions

1.1 Reagents: Selectfluor
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran
3.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron

Reference

Discovery of SARxxxx92, a pan-PIM kinase inhibitor, efficacious in a KG1 tumor model

Barberis, Claude; et al, Bioorganic & Medicinal Chemistry Letters, 2020, 30(23),

Production Method 3

75-77-4

882033-94-5

882033-93-4

Reaction Conditions

1.1 Reagents: Triethylamine
2.1 Reagents: Selectfluor
3.1 Reagents: Butyllithium Solvents: Tetrahydrofuran
4.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron

Reference

Discovery of SARxxxx92, a pan-PIM kinase inhibitor, efficacious in a KG1 tumor model

Barberis, Claude; et al, Bioorganic & Medicinal Chemistry Letters, 2020, 30(23),

Production Method 4

882033-92-3

882033-94-5

882033-93-4

Reaction Conditions

1.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron

Reference

Discovery of SARxxxx92, a pan-PIM kinase inhibitor, efficacious in a KG1 tumor model

Barberis, Claude; et al, Bioorganic & Medicinal Chemistry Letters, 2020, 30(23),

Production Method 5

882033-92-3

882033-94-5

882033-93-4

Reaction Conditions

1.1 Reagents: 9-Borabicyclo[3.3.1]nonane Solvents: Tetrahydrofuran ; rt; rt → reflux; 2 h, reflux; reflux → 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 5 min, 0 °C
1.3 Reagents: Hydrogen peroxide Solvents: Water ; 10 min, rt
1.4 Reagents: Water ; rt

Reference

Koudih, Radouane; et al, European Journal of Medicinal Chemistry, 2012, 53, 408-415

Production Method 6

882033-92-3

882033-94-5

882033-93-4

Reaction Conditions

1.1 Reagents: 9-Borabicyclo[3.3.1]nonane Solvents: Tetrahydrofuran ; 2 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ; 5 min, 0 °C
1.3 Reagents: Hydrogen peroxide Solvents: Water ; 10 min, 0 °C
1.4 Reagents: Water

Reference

Radiolabelling of 1,4-disubstituted 3-[18F]fluoropiperidines and its application to new radiotracers for NR2B NMDA receptor visualization

Koudih, Radouane; et al, Organic & Biomolecular Chemistry, 2012, 10(42), 8493-8500

Production Method 7

1779-49-3

211108-50-8

882033-94-5

882033-93-4

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran
2.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron

Reference

Discovery of SARxxxx92, a pan-PIM kinase inhibitor, efficacious in a KG1 tumor model

Barberis, Claude; et al, Bioorganic & Medicinal Chemistry Letters, 2020, 30(23),

tert-butyl trans-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate Raw materials

tert-butyl trans-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate Preparation Products

tert-butyl trans-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate Related Literature

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